Cas no 546093-44-1 (2-methyl-2,8-diazaspiro4.5decan-1-one)

• Product Name: 2-methyl-2,8-diazaspiro4.5decan-1-one
• CAS No: 546093-44-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD16249889
• CID: 2122230
• PubChem ID: 327024
• Update Time: 2025-10-30

2-methyl-2,8-diazaspiro4.5decan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,8-Diazaspiro[4.5]decan-1-one
• 2-Methyl-2,8-diaza-spiro[4.5]decan-1-one
• 2-methyl-2,8-diazaspiro4.5decan-1-one
• SY045162
• 546093-44-1
• 2,8-Diazaspiro[4.5]decan-1-one, 2-methyl-
• JTWGSQNWXVCXLD-UHFFFAOYSA-N
• AKOS024016049
• DA-04998
• CS-0090654
• DTXSID201279448
• D74956
• EN300-154336
• SCHEMBL345569
• SB42528
• MFCD16249889
• CHEMBL4571108

• MDL： MFCD16249889
• Inchi： 1S/C9H16N2O/c1-11-7-4-9(8(11)12)2-5-10-6-3-9/h10H,2-7H2,1H3
• InChI Key： JTWGSQNWXVCXLD-UHFFFAOYSA-N
• SMILES： O=C1C2(CCNCC2)CCN1C

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-methyl-2,8-diazaspiro4.5decan-1-one

Recent Advances in the Study of 2-methyl-2,8-diazaspiro[4.5]decan-1-one (546093-44-1): A Comprehensive Research Brief

The compound 2-methyl-2,8-diazaspiro[4.5]decan-1-one (CAS: 546093-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of interest in recent studies has been the synthesis and optimization of 2-methyl-2,8-diazaspiro[4.5]decan-1-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis protocol that achieved a high yield of 78%, significantly higher than previous methods. The study also explored the compound's stability under various physiological conditions, providing valuable insights for its potential use in formulation development.

Pharmacological investigations have revealed that 2-methyl-2,8-diazaspiro[4.5]decan-1-one exhibits interesting binding affinities to several neurological targets. Preliminary in vitro studies suggest its potential as a modulator of serotonin receptors, particularly the 5-HT1A subtype, which has implications for the treatment of anxiety and depressive disorders. Additionally, molecular docking studies have shown that the compound's spirocyclic structure allows for unique interactions with enzyme active sites, making it a valuable scaffold for the development of enzyme inhibitors.

Recent advancements in structural modification of 546093-44-1 have opened new avenues for drug discovery. Several research groups have reported successful derivatization of the core structure, leading to compounds with improved pharmacological profiles. A notable example is the development of analogs with enhanced blood-brain barrier permeability, as reported in a 2024 study in ACS Chemical Neuroscience. These modifications have significantly expanded the therapeutic potential of this compound class, particularly for central nervous system disorders.

The safety profile of 2-methyl-2,8-diazaspiro[4.5]decan-1-one has been another focus of recent research. Toxicology studies conducted in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers emphasize the need for more comprehensive long-term toxicity studies before clinical translation. These findings are particularly encouraging for the compound's potential progression into preclinical development stages.

In conclusion, the growing body of research on 2-methyl-2,8-diazaspiro[4.5]decan-1-one (546093-44-1) underscores its importance as a versatile scaffold in medicinal chemistry. The recent advancements in its synthesis, pharmacological characterization, and structural optimization position this compound as a promising candidate for further drug development efforts. Future research directions likely include more extensive in vivo studies, formulation development, and exploration of additional therapeutic applications beyond the current focus on neurological disorders.